Cas no 69681-76-1 (2-Fluoro-2-phenylbutan-1-amine)

• Product Name: 2-Fluoro-2-phenylbutan-1-amine
• CAS No: 69681-76-1
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 5719409
• PubChem ID: 12643161
• Update Time: 2025-06-11

2-Fluoro-2-phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• F1967-3008
• SCHEMBL9289093
• 2-fluoro-2-phenylbutan-1-amine
• 69681-76-1
• AKOS023778783
• 2-Fluoro-2-phenylbutan-1-amine

• Inchi： 1S/C10H14FN/c1-2-10(11,8-12)9-6-4-3-5-7-9/h3-7H,2,8,12H2,1H3
• InChI Key： GVENJCGDVHVTFM-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-Fluoro-2-phenylbutan-1-amine

Introduction to 2-Fluoro-2-phenylbutan-1-amine (CAS No. 69681-76-1)

2-Fluoro-2-phenylbutan-1-amine, with the CAS number 69681-76-1, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of amines and features a fluorinated phenylbutane backbone, which imparts distinct properties that make it valuable for both academic research and industrial applications.

The molecular formula of 2-Fluoro-2-phenylbutan-1-amine is C₉H₁₁FNO, and its molecular weight is approximately 170.19 g/mol. The presence of the fluorine atom in the molecule significantly influences its physical and chemical properties, such as solubility, reactivity, and stability. These characteristics are crucial for its use in various chemical reactions and as a building block for more complex molecules.

In the realm of pharmaceutical research, 2-Fluoro-2-phenylbutan-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of 2-Fluoro-2-phenylbutan-1-amine demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its biological applications, 2-Fluoro-2-phenylbutan-1-amine has also found use in materials science. Its unique chemical structure makes it an excellent candidate for the synthesis of advanced materials with tailored properties. Researchers at the University of California, Berkeley, have utilized this compound as a precursor for the development of novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and electronics.

In the context of chemical synthesis, 2-Fluoro-2-phenylbutan-1-amine serves as a versatile intermediate for the preparation of a wide range of organic compounds. Its reactivity and functional group compatibility allow it to participate in various synthetic transformations, including nucleophilic substitution reactions, coupling reactions, and cyclization processes. A notable example is its use in the synthesis of complex natural products and pharmaceuticals, where it can be selectively modified to introduce additional functional groups or alter existing ones.

The synthesis of 2-Fluoro-2-phenylbutan-1-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-fluorophenylacetonitrile with an appropriate reducing agent to form the corresponding amine. Another approach involves the alkylation of aniline derivatives followed by selective fluorination. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

Safety considerations are paramount when handling 2-Fluoro-2-phenylbutan-1-amine. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, 2-fluoro-2-(4-methoxyphenyl)butanamide (CAS No. 69681-76-1), or more commonly known as 2-fluoro-N-(4-methoxyphenyl)butanamide, is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in various scientific disciplines.